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Compound of Interest

Compound Name: Iptriazopyrid

Cat. No.: B15601563 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Iptriazopyrid is a novel herbicide active ingredient developed by Nissan Chemical Corporation,

demonstrating high efficacy for weed control in paddy rice, particularly in direct-seeded rice

(DSR) systems.[1] As a new entrant in the herbicide market, with a projected launch in 2027, it

offers a unique mode of action and a high degree of safety for rice crops, making it a significant

tool for managing resistant weeds.[1][2] These application notes provide a comprehensive

overview of Iptriazopyrid, its mechanism of action, and protocols for its evaluation in a

research and development setting.
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Property Value Reference

Active Ingredient Iptriazopyrid --INVALID-LINK--[3]

Development Code NC-656 --INVALID-LINK--[4]

CAS Registry Number 1994348-72-9 --INVALID-LINK--[5]

Mode of Action

Inhibitor of 4-

hydroxyphenylpyruvate

dioxygenase (HPPD)

--INVALID-LINK--[1]

HRAC Group Group 27 --INVALID-LINK--[1]

Key Characteristics

- Novel azole carboxamide

structure- High selectivity for

rice- Effective against resistant

grass weeds

--INVALID-LINK--[1]

Mechanism of Action and Selectivity
Iptriazopyrid functions by inhibiting the plant enzyme 4-hydroxyphenylpyruvate dioxygenase

(HPPD).[1][2] This enzyme is crucial for carotenoid synthesis. Inhibition of HPPD leads to a

depletion of carotenoids, which are essential for protecting chlorophyll from photo-oxidation.

The resulting effect on susceptible weeds is a characteristic bleaching or chlorosis, followed by

necrosis and death.

The selectivity of Iptriazopyrid in rice is a key feature for its use in DSR systems. This

selectivity is achieved through differential metabolism.[1][2] Rice plants can rapidly metabolize

and detoxify Iptriazopyrid, rendering it harmless.[1][2] In contrast, target weeds such as

barnyard grass (Echinochloa crus-galli) and red sprangletop lack this metabolic pathway,

leading to the accumulation of the herbicide and subsequent phytotoxicity.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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